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Introduction

Collagen, the most abundant protein in mammals, plays a critical role in maintaining the
structural integrity of the extracellular matrix (ECM) in various tissues. Abnormal collagen
deposition is a hallmark of fibrosis, a pathological process characterized by excessive scarring
and tissue hardening, which is central to the progression of many chronic diseases. Therefore,
the accurate quantification of collagen is crucial for understanding disease pathogenesis and
evaluating the efficacy of anti-fibrotic therapies. Picro-Sirius Red (PSR) staining is a widely
used histochemical technique for the specific detection of collagen fibers in tissue sections.
When viewed under polarized light, collagen fibers stained with PSR exhibit a characteristic
birefringence, with thicker type | collagen fibers appearing yellow-orange and thinner type Il
collagen fibers appearing green. This property allows for the specific visualization and
guantification of collagen. While traditionally used with formalin-fixed paraffin-embedded
(FFPE) tissues, PSR staining can also be effectively applied to frozen tissue sections, offering
advantages in terms of preserving antigenicity for complementary immunohistochemical
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analyses. This document provides a detailed protocol for Sirius Red staining of frozen tissue

sections and the subsequent quantification of collagen deposition.

Data Presentation

The following table summarizes representative quantitative data obtained from Sirius Red

staining of frozen tissue sections in different disease models. This data illustrates the utility of

this technique in assessing the extent of fibrosis.

Tissue

Experiment
al Model

Condition

Mean
Collagen Range (%) Reference
Area (%)

Myocardium

Monocrotalin
e-induced
Pulmonary
Hypertension
(Rat)

Control

1.58 1.39-1.77 [1]12]

MCT-treated

4.03

3.30-4.76

[1](2]

Liver

Carbon
Tetrachloride
(CCl4)-
induced
Fibrosis

(Mouse)

Control

~1-2 - 3]

CCl4-treated

~8-10

[3]

Kidney

Donor
Biopsies

(Human)

Frozen

Sections

18.5 11.5-25.5 [4][5]

Paraffin

Sections

10.7

3.7-17.7

[4]1(5]

Experimental Protocol

This protocol details the steps for Sirius Red staining of frozen tissue sections.
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Reagents and Materials

» Picro-Sirius Red Solution:
o Sirius Red F3B (Direct Red 80)
o Saturated aqueous solution of picric acid

o Preparation: Dissolve 0.1 g of Sirius Red F3B in 100 ml of saturated aqueous picric acid.
[1] The solution is stable for an extended period.

o Fixative:
o 10% Neutral Buffered Formalin (NBF) or
o Kahle Fixative:

Distilled water: 60 ml

95-100% Ethanol: 28 ml

37% Formaldehyde: 10 ml

Glacial Acetic Acid: 2 ml[6][7]

o Acidified Water:

o Distilled water

o Glacial Acetic Acid

o Preparation: Add 0.5 ml of glacial acetic acid to 100 ml of distilled water.

e Dehydration Solutions:

o 70% Ethanol

o 95% Ethanol
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o 100% Ethanol

o Clearing Agent:
o Xylene or a xylene substitute
e Mounting Medium:
o Resinous mounting medium
o Phosphate Buffered Saline (PBS)
« Distilled water
o Cryostat
e Microscope slides

o Coplin jars or staining dishes

Staining Procedure

» Tissue Sectioning:

o Cut frozen tissue blocks into 5-10 pum thick sections using a cryostat.

o Mount the sections onto charged microscope slides.

o Allow the sections to air dry at room temperature for at least 30 minutes.
» Fixation:

o Immerse the slides in 10% Neutral Buffered Formalin for 10-20 minutes at room
temperature.[1][2][8]

o Alternatively, for certain tissues, Kahle fixative can be used for 10 minutes at room
temperature.[6][7]

o Rinse the slides gently with running tap water for 5 minutes.
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o Wash in distilled water.
Staining:

o Immerse the slides in the Picro-Sirius Red solution and incubate for 60-90 minutes at
room temperature.[9][10] A 60-minute incubation is generally sufficient to achieve
equilibrium staining.[2][3]

Washing:

o After staining, wash the slides in two changes of acidified water for 2 minutes each to
remove unbound dye.[2]

o Briefly rinse with distilled water.
Dehydration:

o Dehydrate the sections by immersing them sequentially in 70% ethanol, 95% ethanol, and
two changes of 100% ethanol. The duration for each step can be brief (e.g., 30-60
seconds).[1][8]

Clearing:
o Clear the sections in two changes of xylene or a xylene substitute for 5 minutes each.
Mounting:

o Apply a coverslip to the sections using a resinous mounting medium.

Image Acquisition and Analysis

e Microscopy:

o Visualize the stained sections using a bright-field microscope. For enhanced visualization
and differentiation of collagen types, a microscope equipped with polarizing filters is
recommended.
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o Under polarized light, type | collagen fibers will appear bright yellow or orange, while type
[l collagen fibers will appear green.

e Image Quantification:
o Capture digital images of the stained sections at a consistent magnification.

o Image analysis software (e.g., ImageJ, CellProfiler) can be used to quantify the collagen
content.

o The software can be used to set a color threshold to specifically select the red-stained
collagen areas.

o The percentage of the total tissue area that is positively stained for collagen can then be
calculated.

Experimental Workflow
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Sirius Red Staining Workflow for Frozen Sections

(Cryosectioning (5-10 pm) and mounting on indea

:

Air dry sections at room temperature

:

Fixation (e.g., 10% NBF for 10-20 min)

:

Rinse with running tap water and distilled water

\4

Stain in Picro-Sirius Red solution (60-90 min)

:

[Wash in acidified water (2 changesa

\4

[Brief rinse in distilled wate)

Gehydrate in graded ethanol series (70%, 95%, 100%9

\4

Glear in xylene (2 changesa

Mount with coverslip

\4

Emage acquisition (Bright-field or Polarized LightD

[Quantitative image analysis)

Click to download full resolution via product page

Caption: Workflow for Sirius Red staining of frozen tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b10828370?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

